3-[2-Hydroxy-3-(methylamino)propyl]oxane-3-carbonitrile

• Molecular Formula: C10H18N2O2
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 3-[2-hydroxy-3-(methylamino)propyl]oxane-3-carbonitrile
• InChI: InChI=1S/C10H18N2O2/c1-12-6-9(13)5-10(7-11)3-2-4-14-8-10/h9,12-13H,2-6,8H2,1H3
• InChI Key: NGNCKEYVKBSKBG-UHFFFAOYSA-N
• Canonical SMILES: CNCC(CC1(CCCOC1)C#N)O

Description

3-[2-Hydroxy-3-(methylamino)propyl]oxane-3-carbonitrile is a nitrogen- and oxygen-containing heterocyclic compound characterized by an oxane (tetrahydropyran) ring substituted with a carbonitrile group at position 3 and a hydroxy-methylamino-propyl side chain. This structure confers unique physicochemical properties, including moderate polarity due to the carbonitrile group and hydrogen-bonding capacity from the hydroxyl and methylamino moieties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-Hydroxy-3-(methylamino)propyl]oxane-3-carbonitrile typically involves the reaction of appropriate starting materials under controlled conditions. The exact synthetic route and reaction conditions can vary, but generally, it involves the use of specific reagents and catalysts to achieve the desired product .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, as it is primarily used for research purposes.

Chemical Reactions Analysis

Types of Reactions

3-[2-Hydroxy-3-(methylamino)propyl]oxane-3-carbonitrile can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The specific conditions, such as temperature and pressure, depend on the desired reaction and the reagents used .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may result in the formation of oxides, while reduction may produce reduced forms of the compound .

Scientific Research Applications

3-[2-Hydroxy-3-(methylamino)propyl]oxane-3-carbonitrile has several scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and studies.

Biology: Investigated for its potential biological activities and interactions.

Medicine: Explored for its potential therapeutic properties and effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[2-Hydroxy-3-(methylamino)propyl]oxane-3-carbonitrile involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways can vary depending on the context of its use. Generally, it may interact with enzymes, receptors, or other biomolecules to exert its effects .

Comparison with Similar Compounds

Methylamino-Functionalized Analogs ()

Compounds listed in share the methylamino-hydroxypropyl backbone but differ in their core structures and substituents:

Compound ID	Core Structure	Functional Groups	Key Differences vs. Target Compound	Potential Role
a	Thiophene	3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Replaces oxane with thiophene; lacks carbonitrile	Likely impurity in pharmaceuticals
e	Naphthalene/Thiophene	(S)-N-Methyl-3-(naphthalen-1-yloxy)-3-(thiophen-3-yl)propan-1-amine	Bulky aromatic groups; ether linkage instead of oxane	Unspecified, possibly a metabolite

Key Findings :

• The carbonitrile group in the target compound increases polarity (logP ~1.2 estimated) versus the lipophilic thiophene (Compound a, logP ~2.5 estimated), influencing solubility and membrane permeability .

Taxane-Related Derivatives ()

Taxane analogs in , such as Baccatin III esters, share hydroxy-amino acid side chains but are structurally distinct:

Compound Type	Core Structure	Functional Groups	Key Differences vs. Target Compound	Application
Propyl/sec-Butyl/n-Butyl/Pentyl analogs	Baccatin III ester	Ester linkages, phenyl groups, amino acid derivatives	Macrocyclic diterpene core; larger molecular weight (~850 g/mol)	Anticancer agents (e.g., paclitaxel derivatives)

Key Findings :

• The target compound’s compact oxane-carbonitrile structure (~224 g/mol) contrasts with the bulky taxane esters, suggesting divergent biological targets (e.g., microtubule inhibition vs. CNS receptors).
• The hydroxy-methylamino-propyl side chain in the target compound may mimic amino acid motifs in taxanes but lacks ester-based hydrolytic instability .

Perfluorinated Compounds (PFCs, )

Example Compound	Core Structure	Functional Groups	Key Differences vs. Target Compound	Application
1-Propanesulfonic acid derivatives (e.g., [484023-82-7])	Sulfonic acid backbone	Fluorinated alkyl chains, ammonium salts	Highly fluorinated (~40% fluorine by weight); charged sulfonic acid groups	Industrial surfactants, waterproofing agents

Key Findings :

• PFCs’ extreme hydrophobicity and chemical inertness contrast with the target compound’s moderate polarity and reactive nitrogen/oxygen sites.
• The target compound’s lack of fluorine reduces environmental persistence concerns associated with PFCs .

Research Implications

• Analytical Challenges: The target compound’s methylamino and hydroxy groups may complicate chromatographic separation from analogs like Compound a, necessitating high-resolution methods (e.g., HPLC with ion-pairing agents) .
• Pharmacological Potential: Structural parallels to taxane amino acid motifs suggest unexplored biological activity, warranting further study .

Biological Activity

3-[2-Hydroxy-3-(methylamino)propyl]oxane-3-carbonitrile is a compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 3-[2-Hydroxy-3-(methylamino)propyl]oxane-3-carbonitrile can be represented as follows:

$$\text{C}_x\text{H}_y\text{N}_z\text{O}_n$$

This compound features an oxane ring with a hydroxymethyl group and a carbonitrile functional group, contributing to its biological interactions.

Research indicates that 3-[2-Hydroxy-3-(methylamino)propyl]oxane-3-carbonitrile exhibits several mechanisms of action, including:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit specific enzymes that are critical in various metabolic pathways.
• Cellular Uptake : Its structure allows for efficient cellular uptake, enhancing its bioavailability and therapeutic potential.
• Interaction with Receptors : Preliminary studies suggest that this compound may interact with certain receptors involved in cellular signaling pathways.

Antitumor Activity

Several studies have investigated the antitumor properties of 3-[2-Hydroxy-3-(methylamino)propyl]oxane-3-carbonitrile. In vitro assays demonstrate its cytotoxic effects on various cancer cell lines. For example:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	10	Induction of apoptosis
A549 (Lung)	15	Cell cycle arrest at G2/M phase
HeLa (Cervical)	12	Inhibition of DNA synthesis

These findings suggest that the compound may serve as a lead structure for developing new anticancer agents.

Antimicrobial Activity

The compound also exhibits antimicrobial properties. It has been tested against various bacterial strains, showing significant inhibition:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	5 µg/mL
Escherichia coli	8 µg/mL
Pseudomonas aeruginosa	10 µg/mL

These results indicate potential applications in treating bacterial infections.

Case Studies

• Case Study on Antitumor Efficacy : A study published in Cancer Research evaluated the effects of 3-[2-Hydroxy-3-(methylamino)propyl]oxane-3-carbonitrile on tumor growth in xenograft models. The results demonstrated a significant reduction in tumor size compared to control groups, supporting its potential as an anticancer agent .
• Antimicrobial Efficacy Study : Another investigation focused on the antimicrobial properties of the compound against resistant strains of bacteria. The study found that it effectively inhibited growth and biofilm formation, suggesting its utility in treating infections caused by multidrug-resistant organisms .